Cas no 2228671-11-0 (2-1-(4,6-dichloropyrimidin-5-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(4,6-dichloropyrimidin-5-yl)cyclobutylethan-1-amine
• CAS No: 2228671-11-0
• MF: C₁₀H₁₃Cl₂N₃
• MW: 246.136319875717
• CID: 5979177
• PubChem ID: 165634395
• Update Time: 2025-05-22

2-1-(4,6-dichloropyrimidin-5-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4,6-dichloropyrimidin-5-yl)cyclobutylethan-1-amine
• EN300-1983671
• 2-[1-(4,6-dichloropyrimidin-5-yl)cyclobutyl]ethan-1-amine
• 2228671-11-0

• Inchi： 1S/C10H13Cl2N3/c11-8-7(9(12)15-6-14-8)10(4-5-13)2-1-3-10/h6H,1-5,13H2
• InChI Key： GKBNCCZYAWZLME-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C1(CCN)CCC1

Computed Properties

• Exact Mass: 245.0486528g/mol
• Monoisotopic Mass: 245.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-1-(4,6-dichloropyrimidin-5-yl)cyclobutylethan-1-amine

Recent Advances in the Study of 2-1-(4,6-dichloropyrimidin-5-yl)cyclobutylethan-1-amine (CAS: 2228671-11-0): A Comprehensive Research Brief

The compound 2-1-(4,6-dichloropyrimidin-5-yl)cyclobutylethan-1-amine (CAS: 2228671-11-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and cyclobutyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary research indicates that 2-1-(4,6-dichloropyrimidin-5-yl)cyclobutylethan-1-amine interacts with enzymes involved in nucleotide metabolism, suggesting potential applications in oncology and infectious diseases. Its dichloropyrimidine moiety is particularly noteworthy, as it mimics natural substrates, enabling competitive inhibition of target enzymes.

Recent synthetic methodologies have improved the efficiency of producing 2-1-(4,6-dichloropyrimidin-5-yl)cyclobutylethan-1-amine, with a focus on optimizing yield and purity. Advances in catalytic cyclization and selective halogenation have been instrumental in these developments. These synthetic improvements are critical for scaling up production for preclinical and clinical studies.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for this compound, with moderate plasma protein binding and good tissue penetration. However, challenges remain in optimizing its metabolic stability, as initial findings indicate rapid hepatic clearance in animal models. Researchers are exploring structural analogs and prodrug strategies to address these limitations.

In vitro and in vivo studies have demonstrated the compound's efficacy in disease models. For instance, in cancer cell lines, 2-1-(4,6-dichloropyrimidin-5-yl)cyclobutylethan-1-amine exhibited potent antiproliferative effects, particularly in tumors with dysregulated pyrimidine metabolism. These findings are supported by mechanistic studies showing downregulation of key oncogenic pathways.

The safety profile of 2-1-(4,6-dichloropyrimidin-5-yl)cyclobutylethan-1-amine is currently under investigation. Early toxicological assessments indicate a manageable side effect profile, with dose-dependent reversible effects observed in preclinical models. Further studies are needed to fully characterize its safety and establish therapeutic windows.

Future research directions include exploring combination therapies with existing chemotherapeutic agents and investigating its potential in other therapeutic areas such as antiviral applications. The unique structural features of this compound provide a versatile scaffold for medicinal chemistry optimization, opening avenues for the development of next-generation therapeutics.

In conclusion, 2-1-(4,6-dichloropyrimidin-5-yl)cyclobutylethan-1-amine represents an exciting frontier in pharmaceutical research. Its dual functionality as both a structural mimic and a pathway modulator offers multiple opportunities for therapeutic intervention. Continued research efforts will be crucial in translating these promising findings into clinical applications.